Cas no 1806799-39-2 (Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate)
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate
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- Inchi: 1S/C10H13F2N3O2/c1-17-8(16)3-5-2-6(14)9(10(11)12)15-7(5)4-13/h2,10H,3-4,13-14H2,1H3
- InChI Key: AGSMKLQPALUHDI-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(CC(=O)OC)C(CN)=N1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- XLogP3: -0.5
- Topological Polar Surface Area: 91.2
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065332-1g |
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate |
1806799-39-2 | 97% | 1g |
$1,504.90 | 2022-03-31 |
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2): An Overview of Its Structure, Synthesis, and Applications
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the structure, synthesis, and potential applications of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate.
Structure and Chemical Properties
The molecular formula of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate is C11H14F2N3O2, with a molecular weight of approximately 254.24 g/mol. The compound features a pyridine ring with multiple functional groups, including an amino group, an aminomethyl group, and a difluoromethyl group. These functional groups contribute to the compound's unique chemical properties and reactivity.
The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacokinetic properties. Fluorinated compounds are known for their enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development.
Synthesis and Preparation
The synthesis of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the following steps:
- Nitration of Pyridine: The starting material, pyridine, is nitrated to form 3-nitropyridine.
- Difluoromethylation: The 3-nitropyridine is then subjected to difluoromethylation to introduce the difluoromethyl group.
- Amination: The nitro group is reduced to an amino group using a suitable reducing agent.
- Acylation: The amino group is acylated to form the acetamide derivative.
- Methylation: Finally, the carboxylic acid is methylated to obtain the desired product.
This synthetic route has been optimized in recent studies to achieve high yields and purity levels, making it suitable for large-scale production.
Biological Activity and Potential Applications
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. These findings suggest that Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate may have therapeutic potential in treating inflammatory disorders.
Clinical Trials and Future Prospects
The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties and tolerability in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
If these trials continue to yield positive results, this compound could potentially be developed into a new class of therapeutic agents for various diseases. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing side effects.
Conclusion
Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its potential as an inhibitor of key enzymes involved in disease pathways and its anti-inflammatory properties highlight its therapeutic potential. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for potential future applications in medicine.
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